N4-(4-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine

• Molecular Formula: C15H21N5O
• Molecular Weight: 287.36 g/mol
• IUPAC Name: 4-N-(4-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine
• InChI: InChI=1S/C15H21N5O/c1-21-12-7-5-11(6-8-12)17-14-18-13(16)19-15(20-14)9-3-2-4-10-15/h5-8H,2-4,9-10H2,1H3,(H4,16,17,18,19,20)
• InChI Key: BIMFDXJOQBGSRY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC2=NC3(CCCCC3)N=C(N2)N

Description

N4-(4-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine is a substituted aniline and a member of methoxybenzenes.

Scientific Research Applications

Neuronal Sodium Channel Blockers

N4-(4-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine and its analogs have been explored as potential neuronal sodium channel blockers. These compounds interfere with ion flux and show promise in managing neuropathic pain, epilepsy, and cerebral ischemic disorders. In one study, derivatives of this compound exhibited significant neuronal sodium channel binding activity, with IC50 values ranging from 4.0 to 14.7 microM, suggesting their potential as leads for new treatments for central nervous system-related disorders (Ma, Poon, Wong, & Chui, 2009).

Synthesis of Spirocyclic Compounds

This compound has been utilized in the synthesis of spirocyclic compounds, which are of significant interest in organic chemistry. For instance, a method to synthesize methyl 8-methoxy-2-oxospiro[4.5]deca-6,8-diene-3-carboxylate from p-methoxycinnamic acid was developed, involving the cyclization of 1,1-disubstituted-cyclohexa-2,4-diene, a derivative closely related to N4-(4-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine (Pearson, 1979).

Dopamine D3 Receptor Affinity

Research has demonstrated that compounds structurally related to N4-(4-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine exhibit high affinity and selectivity for the dopamine D3 receptor (D3R). These findings are significant for the development of treatments for neuropsychiatric disorders, as D3R is a target in such conditions (Reilly et al., 2019).

Chiral Spirocyclic Compounds in Pharmaceutical Industry

Chiral spirocyclic compounds, a category that includes N4-(4-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine, are of great interest in the pharmaceutical industry. They have potential applications as active pharmaceutical ingredients, catalysts in synthesizing active enantiomers, or as surface modifiers on silica particles to resolve enantiomers. The study of these compounds includes synthesis and characterization of their chiral properties (Liang, Guo, Liu, & Wei, 2008).